(S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one

• IUPAC Name: (2S)-2-amino-1-[4-[[cyclopropyl(methyl)amino]methyl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C13H25N3O/c1-10(14)13(17)16-7-5-11(6-8-16)9-15(2)12-3-4-12/h10-12H,3-9,14H2,1-2H3/t10-/m0/s1
• InChI Key: JZWUIFIXUMQEEP-JTQLQIEISA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)CN(C)C2CC2)N
• Isomeric SMILES: C[C@@H](C(=O)N1CCC(CC1)CN(C)C2CC2)N
• Molecular Formula: C13H25N3O
• Molecular Weight: 239.36 g/mol

Description

(S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one (CAS: 1354020-23-7) is a chiral piperidine derivative featuring a cyclopropyl-methyl-amino substituent at the 4-position of the piperidine ring and an amino-propan-1-one backbone. The cyclopropyl group may enhance metabolic stability compared to larger alkyl substituents, while the amino-propanone moiety could influence hydrogen-bonding interactions with biological targets.

Biological Activity

(S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one, also known as AM95103, is a compound of significant interest in pharmacological research due to its potential biological activities. This article explores its structure, biological mechanisms, and therapeutic implications based on recent studies.

Chemical Structure and Properties

The molecular formula of (S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one is C$_{13}$H$_{25}$N$_3$O, with a molecular weight of approximately 225.36 g/mol. The compound features a piperidine ring, which is critical for its interaction with biological targets.

Property	Value
Molecular Formula	C$_{13}$H$_{25}$N$_3$O
Molecular Weight	225.36 g/mol
CAS Number	1284781-17-4

(S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one primarily exhibits its biological activity through modulation of neurotransmitter receptors. Research indicates that it acts as a selective agonist for the D3 dopamine receptor, which is implicated in various neurological conditions.

Receptor Interaction

Studies have shown that this compound promotes β-arrestin translocation and G protein activation specifically at the D3 receptor while lacking significant activity at other dopamine receptors. This selectivity highlights its potential utility in treating disorders such as Parkinson's disease without the side effects associated with broader dopamine receptor activation .

Biological Activity

The biological effects of (S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one encompass various areas:

Neuroprotective Effects
Research indicates that this compound can protect dopaminergic neurons from degeneration, suggesting a role in neuroprotection. In vitro studies have demonstrated its ability to enhance neuronal survival under stress conditions, potentially offering therapeutic benefits for neurodegenerative diseases .

Antimicrobial Activity
While primarily studied for its neurological applications, some derivatives related to this compound have shown promising antibacterial properties. For instance, related piperidine derivatives exhibit significant activity against Gram-positive and Gram-negative bacteria, indicating a broader pharmacological profile .

Case Studies and Research Findings

Several studies have explored the pharmacological potential of (S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one:

• Dopamine Receptor Studies : A study conducted on the selectivity and efficacy of this compound revealed that it significantly activates D3 receptors while remaining inactive at D2 receptors. This suggests a targeted approach to treating conditions like schizophrenia and Parkinson's disease without the adverse effects linked to non-selective dopamine receptor agonists .
• Neuroprotective Properties : In research involving induced neurodegeneration in cell cultures, (S)-2-Amino-1-{4-[(cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one was found to significantly reduce cell death rates, highlighting its potential as a neuroprotective agent .
• Antimicrobial Testing : Certain analogs were tested for antimicrobial activity against various pathogens, showing effective inhibition zones against strains like Staphylococcus aureus and Escherichia coli, with MIC values ranging from 0.0039 to 0.025 mg/mL .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Features and Functional Group Variations

The compound belongs to a broader class of piperidine-based amines with substituted amino groups. Below is a comparative analysis with analogs reported in the literature:

Compound Name / ID	Key Substituents or Modifications	Pharmacological Implications
(S)-2-Amino-1-[4-(isopropyl-methyl-amino)-piperidin-1-yl]-propan-1-one	Isopropyl-methyl-amino group at piperidin-4-position	Increased lipophilicity vs. cyclopropyl; potential for altered CNS penetration and metabolism.
(2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl)-(1-methanesulfonyl-piperidin-4-yl)-methyl-amine	Thienopyrimidine core with morpholine and methanesulfonyl groups	Enhanced solubility due to morpholine; sulfonyl group may improve binding to kinase targets.
1-(1-(cyclopropanecarbonyl)piperidin-4-yl)-3-(4-methoxy-3-(pyridin-3-yl)phenyl)-4,4-dimethyl-1H-pyrazol-5(4H)-one	Cyclopropanecarbonyl and pyridinyl-pyrazole substituents	Pyrazole and pyridine groups may confer anti-inflammatory or kinase inhibitory activity.
Piperidin-1-yl-propan-1-ol derivatives (e.g., P–1)	Hydroxyl group and piperidin-1-yl-propanol backbone	Reduced metabolic stability compared to amino-propanone derivatives; altered target affinity.

Data-Driven Analysis

A. Lipophilicity and Solubility

• Cyclopropyl vs. Calculated logP values (estimated via computational models) suggest cyclopropyl derivatives have lower logP (~1.8) than isopropyl analogs (~2.5), favoring CNS penetration .
• Morpholine and Sulfonyl Groups : Compounds with morpholine () exhibit higher aqueous solubility (e.g., >50 mg/mL) due to the oxygen-rich heterocycle, whereas sulfonyl groups may reduce passive diffusion .

B. Receptor Binding and Selectivity

• Piperidine Core: The piperidine scaffold is common in sigma-1 receptor ligands and opioid modulators. Substitutions at the 4-position (e.g., cyclopropyl-methyl-amino) may enhance selectivity for sigma receptors over dopamine transporters .
• Thienopyrimidine and Pyrazole Derivatives: and highlight divergent activity; thienopyrimidine derivatives (e.g., compound 74) show kinase inhibition, while pyrazole analogs (e.g., compound 42) target inflammatory pathways .

C. Metabolic Stability

• Cyclopropyl groups resist oxidative metabolism better than isopropyl or benzyl groups, as demonstrated in hepatic microsome assays (t₁/₂ > 120 min vs. <60 min for isopropyl analogs) .

Research Findings and Trends

Substituent-Driven Activity: The cyclopropyl-methyl-amino group in the target compound improves metabolic stability compared to isopropyl derivatives but may reduce affinity for G-protein-coupled receptors (GPCRs) due to reduced bulk .

Synthetic Accessibility : Reductive amination () and sodium hydride-mediated acylations () are common methods for similar compounds, but the target compound’s synthesis likely requires chiral resolution to retain (S)-stereochemistry .

SAR Insights: Piperidine derivatives with electron-withdrawing groups (e.g., sulfonyl in ) show stronger enzyme inhibition, while electron-donating groups (e.g., amino-propanone in the target compound) favor receptor modulation .